Cas no 889451-31-4 (1-(1H-Pyrazolo3,4-bpyridin-3-yl)ethanone)

• Product Name: 1-(1H-Pyrazolo3,4-bpyridin-3-yl)ethanone
• CAS No: 889451-31-4
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD13178075
• CID: 1011943
• PubChem ID: 58655871
• Update Time: 2025-11-01

1-(1H-Pyrazolo3,4-bpyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Pyrazolo[3,4-b]pyridin-3-yl)ethanone
• 1-(2H-pyrazolo[3,4-b]pyridin-3-yl)ethanone
• ETHANONE,1-(1H-PYRAZOLO[3,4-b]PYRIDIN-3-YL)-
• Ethanone, 1-(1H-pyrazolo[3,4-b]pyridin-3-yl)-
• AK104037
• RWGVRVNZMKAADM-UHFFFAOYSA-N
• 4663AC
• FCH1163480
• OR305392
• AX8235576
• ST24036990
• 1-(1H-Pyrazolo[3,4-b]pyridin-3-yl)-ethanone
• 1-(1H-pyrazolo[3,4-b]pyridin-3-yl)ethan-1-one
• 1-(2H-Pyrazolo[3,4-b]pyridin-3-yl)ethan-1-one
• DS-4209
• CS-0155070
• A861372
• AKOS016006180
• 1-{1H-PYRAZOLO[3,4-B]PYRIDIN-3-YL}ETHANONE
• 889451-31-4
• 1-{1H-Pyrazolo[3,4-b]pyridin-3-yl}ethan-1-one
• SCHEMBL5924436
• F17870
• DTXSID60729604
• MFCD13178075
• 1-(1H-Pyrazolo3,4-bpyridin-3-yl)ethanone

• MDL： MFCD13178075
• Inchi： 1S/C8H7N3O/c1-5(12)7-6-3-2-4-9-8(6)11-10-7/h2-4H,1H3,(H,9,10,11)
• InChI Key： RWGVRVNZMKAADM-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C2C=CC=NC2=NN1

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 0.8

Experimental Properties

• PSA: 58.64000
• LogP: 1.16050

Additional information on 1-(1H-Pyrazolo3,4-bpyridin-3-yl)ethanone

Research Brief on 1-(1H-Pyrazolo[3,4-b]pyridin-3-yl)ethanone (CAS: 889451-31-4): Recent Advances and Applications in Chemical Biology and Medicine

1-(1H-Pyrazolo[3,4-b]pyridin-3-yl)ethanone (CAS: 889451-31-4) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound belongs to the pyrazolopyridine family, a class of nitrogen-containing heterocycles known for their broad pharmacological activities. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

The structural uniqueness of 1-(1H-Pyrazolo[3,4-b]pyridin-3-yl)ethanone lies in its fused pyrazolopyridine core, which provides a rigid scaffold for interactions with biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with advancements in catalytic processes and green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis route using palladium-catalyzed cross-coupling reactions, achieving a 92% yield under mild conditions. This progress is critical for scaling up production for preclinical and clinical studies.

In the context of drug discovery, 1-(1H-Pyrazolo[3,4-b]pyridin-3-yl)ethanone has emerged as a promising scaffold for designing kinase inhibitors. Kinases play pivotal roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and autoimmune disorders. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported derivatives of this compound exhibiting potent inhibitory activity against JAK2 and FLT3 kinases, with IC50 values in the nanomolar range. These findings underscore its potential as a lead compound for developing targeted therapies for hematologic malignancies.

Beyond oncology, recent research has explored the anti-inflammatory properties of 1-(1H-Pyrazolo[3,4-b]pyridin-3-yl)ethanone derivatives. A 2023 preprint in ChemRxiv highlighted its role in modulating the NF-κB pathway, a key regulator of inflammatory responses. Structural-activity relationship (SAR) studies revealed that substitutions at the ethanone moiety significantly influence binding affinity and selectivity, offering avenues for optimizing therapeutic efficacy. These insights are particularly relevant for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these advancements, challenges remain in the clinical translation of 1-(1H-Pyrazolo[3,4-b]pyridin-3-yl)ethanone-based therapeutics. Pharmacokinetic studies indicate moderate bioavailability and metabolic stability, necessitating further structural modifications. Collaborative efforts between academia and industry are underway to address these limitations, with a focus on prodrug strategies and formulation technologies. As research progresses, this compound holds promise for expanding the arsenal of small-molecule drugs in precision medicine.